Cas no 88142-63-6 ((+)-medioresinol 4,4'-O-di-beta-D-glucopyranoside)

• Product Name: (+)-medioresinol 4,4'-O-di-beta-D-glucopyranoside
• CAS No: 88142-63-6
• MF: C₃₃H₄₄O₁₇
• MW: 712.692272186279
• CID: 2054730
• PubChem ID: 13991184
• Update Time: 2024-10-26

(+)-medioresinol 4,4'-O-di-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (+)-medioresinol 4,4'-O-di-beta-D-glucopyranoside
• (+)-medioresinol di-O-beta-D-glucopyranoside
• (+)-medioresinol-di-O-beta-D-glucopyranoside
• (+)-Medioresinol-di-O-beta-D-glucoside
• medioresinol di-O-beta-D-glucopyranoside
• 1H,3H-Furo[3,4-c]furan, β-D-glucopyranoside deriv. (ZCI)
• 4-[(1S,3aR,4S,6aS)-4-[4-(β-D-Glucopyranosyloxy)-3,5-dimethoxyphenyl]tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-2-methoxyphenyl β-D-glucopyranoside (ACI)
• β-D-Glucopyranoside, 4-[4-[4-(β-D-glucopyranosyloxy)-3,5-dimethoxyphenyl]tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-2-methoxyphenyl, [1S-(1α,3aα,4aα,6aα)]- (ZCI)
• (+)-Medioresinol 4, 4′-di-β-D-glucopyranoside
• (+)-Medioresinol di-O-β-D-glucopyranoside
• 88142-63-6
• (+)-Mediresinol Di-O-beta-D-glucopyranoside
• HY-N8209
• (+)-Medioresinol Di-O-??-D-glucopyranoside
• A-D-glucopyranoside
• AKOS040762032
• (+)-Medioresinol Di-O-
• CS-0140306
• E88795
• (2S,3R,4S,5S,6R)-2-(4-((1S,3aR,4S,6aR)-4-(3,5-Dimethoxy-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl)-2-methoxyphenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• 2-{2,6-dimethoxy-4-[4-(3-methoxy-4-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)-hexahydrofuro[3,4-c]furan-1-yl]phenoxy}-6-(hydroxymethyl)oxane-3,4,5-triol

• Inchi： 1S/C33H44O17/c1-42-18-6-13(4-5-17(18)47-32-27(40)25(38)23(36)21(9-34)48-32)29-15-11-46-30(16(15)12-45-29)14-7-19(43-2)31(20(8-14)44-3)50-33-28(41)26(39)24(37)22(10-35)49-33/h4-8,15-16,21-30,32-41H,9-12H2,1-3H3/t15-,16-,21+,22+,23+,24+,25-,26-,27+,28+,29+,30+,32+,33-/m0/s1
• InChI Key： WENLQSBQPMFCOA-NHADZOKISA-N
• SMILES： O(C1C(O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)=C(OC)C=C([C@H]2OC[C@@H]3[C@@H](C4C=CC(O[C@H]5[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O5)=C(OC)C=4)OC[C@H]23)C=1)C

Computed Properties

• Exact Mass: 712.25784993g/mol
• Monoisotopic Mass: 712.25784993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 50
• Rotatable Bond Count: 11
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 245Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides